Cas no 1261235-64-6 (4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol)

• Product Name: 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol
• CAS No: 1261235-64-6
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 2164333
• Update Time: 2025-06-15

4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,4r)-4-(4-chloro-5-methyl-pyrimidin-2-ylamino)-cyclohexanol
• 4-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-cyclohexanol
• 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol
• (1R,4R)-4-(4-Chloro-5-methylpyrimidin-2-ylamino)cyclohexanol
• SBB075622
• 4-[(4-chloro-5-methylpyrimidin-2-yl)amino]cyclohexan-1-ol
• trans-4-[(4-Chloro-5-methyl-2-pyrimidinyl)amino]cyclohexanol

• Inchi： 1S/C11H16ClN3O/c1-7-6-13-11(15-10(7)12)14-8-2-4-9(16)5-3-8/h6,8-9,16H,2-5H2,1H3,(H,13,14,15)
• InChI Key： VLACQWICPSBIKC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)NC1CCC(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Topological Polar Surface Area: 58

Additional information on 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol

Introduction to 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol (CAS No. 1261235-64-6)

4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261235-64-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a cyclohexanol moiety linked to a pyrimidine derivative, which is further substituted with an amino group. This specific arrangement of functional groups makes it a promising candidate for further investigation in medicinal chemistry.

The 4-Chloro-5-methylpyrimidin-2-yl moiety is a key feature of this compound, contributing to its reactivity and biological activity. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis. The presence of chlorine and methyl substituents enhances the compound's ability to interact with biological targets, making it an attractive scaffold for drug design. The cyclohexanol group, on the other hand, provides a hydroxylated side chain that can participate in hydrogen bonding and other forms of molecular interaction, further influencing the compound's pharmacological properties.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles, such as pyrimidines, are frequently found in active pharmaceutical ingredients (APIs) due to their ability to mimic natural biomolecules and interfere with disease-causing pathways. The compound 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol exemplifies this trend, as it combines a well-studied heterocyclic core with a functionalized side chain that can be optimized for specific biological activities.

In vitro studies have begun to explore the potential of this compound as a lead molecule for the development of new drugs. Initial experiments have shown that it exhibits moderate activity against certain enzymatic targets, suggesting its potential utility in treating various diseases. The amino group attached to the pyrimidine ring provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for enhanced efficacy and selectivity. This flexibility makes it a valuable starting point for structure-activity relationship (SAR) studies.

The synthesis of 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrimidine derivative, followed by functionalization with the cyclohexanol group. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often employed to achieve the desired molecular architecture. The efficiency of these synthetic routes is crucial for large-scale production and further development.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical relevance. Preliminary studies have indicated that 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol has favorable solubility characteristics, which could facilitate its formulation into oral or injectable dosage forms. Additionally, its metabolic stability suggests that it may have a reasonable half-life in vivo, allowing for effective therapeutic action.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its use in combination therapies, where it could synergize with other drugs to enhance treatment outcomes. Furthermore, its structural features make it amenable to modifications that could improve its bioavailability and reduce side effects. These aspects highlight the importance of continued research into this promising molecule.

The role of computational chemistry in the development of new drugs cannot be overstated. Molecular modeling techniques are being used to predict how 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and mechanism of action, guiding experimental efforts and accelerating the drug discovery process. By integrating experimental data with computational predictions, researchers can more efficiently identify lead compounds with high therapeutic potential.

The future prospects for 4-((4-Chloro-5-methylpyrimidin-2-yl)amino)cyclohexanol are bright, given its unique structural features and promising preclinical results. As more research is conducted, its potential applications will likely expand into new therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating this research into tangible medical benefits for patients worldwide.